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Compound of Interest

Compound Name: Octazamide

Cat. No.: B11725599

An in-depth analysis of available scientific and patent literature reveals the limited yet intriguing
history of Octazamide, a compound identified as an analgesic agent. This technical guide
consolidates the known information regarding its discovery, chemical properties, and the
entities involved in its initial development. Due to the sparse publicly accessible data, this
document primarily draws from chemical databases and patent records.

Discovery and Early History

Octazamide, designated by the internal code ICI-US-457, was developed by the British
multinational chemical company, Imperial Chemical Industries (ICI).[1] While the exact date of
its initial synthesis is not readily available in the public domain, its identification as an analgesic
agent points to its development within a pharmaceutical research and development program at
ICI. The company is listed as the original patent holder for this compound, confirming its origin
within their laboratories.[1]

Chemical and Physical Properties

Octazamide is chemically known as 5-Benzoylhexahydro-1H-furo[3,4-c]pyrrole.[1][2] Its
fundamental properties are summarized in the table below, based on data from publicly
available chemical databases.
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Property Value Source
CAS Number 56391-55-0 [2]
Molecular Formula C13H15NO2

Molecular Weight 217.268 g/mol

(3aR,6aS)-5-benzoyl-
IUPAC Name hexahydro-1H-furo[3,4-

C]pyrrole

ICI-US-457, Octazamidum, 5-
Synonyms Benzoyl-hexahydro-1H-
furo[3,4-c]pyrrole

Experimental Data and Protocols

Detailed experimental protocols, including synthesis methods and results from pharmacological
studies, are not extensively available in peer-reviewed scientific journals. The primary source
for such information would be the original patents filed by ICI. At present, specific details from
these patents, such as in vitro and in vivo data, have not been widely disseminated in the
public scientific literature.

Signaling Pathways and Mechanism of Action

The mechanism of action for Octazamide has not been elucidated in the available public
information. As an analgesic, it would presumably interact with one or more signaling pathways
involved in pain perception. The logical relationship for a hypothetical analgesic action is
depicted below.
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Caption: Hypothetical signaling pathway for Octazamide's analgesic action.
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Experimental Workflow for Analgesic Screening

A standard preclinical workflow for evaluating a novel analgesic compound like Octazamide
would involve a series of in vitro and in vivo assays. The following diagram illustrates a logical

progression for such an experimental plan.
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Caption: A logical experimental workflow for the preclinical evaluation of an analgesic
candidate.

In conclusion, Octazamide is a historical compound with a confirmed origin as an analgesic
agent from Imperial Chemical Industries. However, a comprehensive understanding of its
pharmacology, synthesis, and clinical potential is hampered by the limited availability of
detailed public records. Further investigation into the original patent documents is necessary to
construct a more complete technical profile of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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